2-(methylthio)quinazolin-4(3H)-one

• IUPAC Name: 2-methylsulfanyl-3H-quinazolin-4-one
• InChI: InChI=1S/C9H8N2OS/c1-13-9-10-7-5-3-2-4-6(7)8(12)11-9/h2-5H,1H3,(H,10,11,12)
• InChI Key: LHZQTWZRKDRJGT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2C(=O)N1
• Molecular Formula: C9H8N2OS
• DSSTOX Substance ID: DTXSID80358511
• Molecular Weight: 192.24 g/mol
• CAS RN: 54855-81-1

Description

“2-(methylthio)quinazolin-4(3H)-one” is a chemical compound with the molecular formula C9H8N2OS and a molecular weight of 192.24. It is also known by the synonym "2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one".

Synthesis Analysis

The synthesis of quinazolin-4(3H)-ones, including “this compound”, has been reported in several studies. One efficient approach involves a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. This method is characterized by good functional group tolerance, being transition metal and external oxidant free, and easy operation. Another study reported a Cu-catalyzed nucleophilic addition of readily available 2-halobenzamides to nitriles followed by S N Ar reaction.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a quinazoline moiety, which is made up of two fused six-member aromatic rings, a benzene ring and a pyrimidine ring. The compound also contains a methylthio group attached to the quinazolin-4(3H)-one core.

Chemical Reactions Analysis

Quinazolin-4(3H)-ones, including “this compound”, can undergo various chemical reactions. For instance, they can be obtained from aryl iodides and 2-nitrobenzamides in a Pd (II)-catalyzed reaction using microwave irradiation. Another study reported the synthesis of indolo [1,2- a ]quinazolinones from 2-halobenzamides and indoles in a one-pot Ullmann N -arylation/2-amidation cascade reaction.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Anticancer Properties

Quinazoline derivatives, including 2-(methylthio)quinazolin-4(3H)-one, have been extensively studied for their anticancer properties. They have shown efficacy against various cancer cell lines by inhibiting critical proteins like EGFR, which play a pivotal role in cancer cell proliferation. The development of novel quinazoline compounds as anticancer drugs remains promising due to their ability to target multiple proteins involved in cancer pathways. This broadens the scope of quinazoline derivatives in cancer therapy, highlighting their potential as versatile anticancer agents (Ravez et al., 2015), (Marzaro et al., 2012).

Antimicrobial and Anti-inflammatory Activities

Quinazoline derivatives exhibit significant antimicrobial activity against a range of bacteria, including Staphylococcus aureus, Bacillus subtilis, and Escherichia coli. This antibacterial activity is crucial for developing new antibiotics to combat antibiotic resistance. Furthermore, these compounds have demonstrated anti-inflammatory properties, which could be beneficial in treating inflammation-related disorders (Tiwary et al., 2016).

Applications in Medicinal Chemistry

The quinazoline nucleus's stability and versatility make it an attractive candidate for synthesizing bioactive moieties. Its incorporation into various medicinal agents shows the potential for developing drugs with improved bioavailability and solubility, addressing common challenges in drug formulation (Tiwary et al., 2016).

Optoelectronic Materials

Quinazoline derivatives have found applications beyond medicinal chemistry, including the development of optoelectronic materials. Their incorporation into π-extended conjugated systems has been explored for creating novel materials for organic light-emitting diodes (OLEDs), highlighting the versatility of quinazoline compounds in various scientific and industrial applications (Lipunova et al., 2018).

Mechanism of Action

Target of Action

The 4(3H)-quinazolinone, which includes the 2-(methylthio)quinazolin-4(3H)-one, is a frequently encountered heterocycle with broad applications . It has been found to have antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory properties . .

Mode of Action

Given its broad applications, it can be inferred that it interacts with multiple targets, leading to a variety of biological effects .

Biochemical Pathways

Given its broad range of applications, it can be inferred that it impacts multiple biochemical pathways .

Result of Action

Given its broad range of applications, it can be inferred that it has multiple effects at the molecular and cellular levels .

Q & A

Q1: How does the structure of 2-(methylthio)quinazolin-4(3H)-one relate to its biological activity?

A: While the provided research papers don't directly investigate this compound's biological activity, they offer valuable insights. One study [] focuses on the interaction of a related compound, 3-(2,6-difluorophenyl)-2-(methylthio)quinazolin-4(3H)-one, with the PDE7A catalytic domain. This suggests that the quinazolinone core, with its specific substitutions, plays a crucial role in binding to biological targets.